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Cat. No.: B15573899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ciwujianoside C2, a complex triterpenoid saponin, is a natural product of significant interest

within the scientific community. Its intricate molecular architecture and potential

pharmacological activities have prompted investigations into its physical, chemical, and

biological characteristics. This technical guide provides an in-depth overview of the current

knowledge on ciwujianoside C2, with a focus on its physicochemical properties, and known

biological effects, particularly its neuroprotective actions. The information presented herein is

intended to serve as a valuable resource for researchers and professionals engaged in natural

product chemistry, pharmacology, and drug discovery and development.

Physical and Chemical Properties
Ciwujianoside C2 is a white powder with a high molecular weight and a complex glycosidic

structure.[1] While comprehensive experimental data on all its physical properties are not

readily available in the public domain, the following information has been established.

Table 1: Physicochemical Properties of Ciwujianoside C2
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Property Value Source

Molecular Formula C60H94O26 [1]

Molecular Weight 1231.4 g/mol [1]

CAS Number 114892-56-7 [1]

Appearance Powder [1]

Purity >98% [1]

Melting Point Not available

Solubility

Not available (A datasheet

suggests warming and

sonication for enhanced

solubility)

[1]

Spectral Data (¹H-NMR, ¹³C-

NMR, IR, MS)

Not available in detail in public

literature

Note: Specific quantitative data for melting point and solubility in common laboratory solvents

such as DMSO, ethanol, and water are not currently available in published literature. Similarly,

detailed ¹H-NMR, ¹³C-NMR, IR, and mass spectrometry spectra for ciwujianoside C2 have not

been widely disseminated.

Biological Activities and Signaling Pathways
The primary reported biological activity of a closely related compound, identified as

Ciwujianoside C, is its neuroprotective effect against cerebral ischemia-reperfusion injury. This

effect is mediated through the suppression of ferroptosis, a form of iron-dependent

programmed cell death. The key signaling pathway implicated in this neuroprotective action is

the NNAT/NF-κB axis.

Neuroprotective Effects
Research indicates that Ciwujianoside C can mitigate neuronal damage following an ischemic

event by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway through the regulation
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of Neuronatin (NNAT).[2][3][4] This inhibition, in turn, suppresses the downstream processes of

ferroptosis.

The proposed mechanism involves the following steps:

Ischemia-Reperfusion (I/R) Injury: This event triggers a cascade of detrimental cellular

processes, including oxidative stress and inflammation.

Activation of NF-κB: I/R injury leads to the activation of the NF-κB signaling pathway.

Induction of Ferroptosis: Activated NF-κB promotes ferroptosis, leading to neuronal cell

death.

Action of Ciwujianoside C: Ciwujianoside C upregulates the expression of NNAT.

Inhibition of NF-κB: Increased NNAT levels lead to the inhibition of the NF-κB pathway.

Suppression of Ferroptosis: By inhibiting NF-κB, Ciwujianoside C effectively suppresses the

ferroptotic processes.

Neuroprotection: The overall effect is a reduction in neuronal damage and improved

outcomes following cerebral ischemia-reperfusion.

Below is a diagram illustrating this signaling pathway.
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Neuronal Cell Culture
(e.g., PC12, SH-SY5Y)

Oxygen-Glucose Deprivation (OGD)
(Simulates Ischemia)

Reoxygenation
(Simulates Reperfusion)

Treatment with Ciwujianoside C2

Analysis of:
- Cell Viability (MTT assay)

- Apoptosis (Flow Cytometry)
- Ferroptosis markers

- Protein Expression (Western Blot)

 

Middle Cerebral Artery Occlusion (MCAO)
in rodents

Reperfusion

Administration of Ciwujianoside C2
(e.g., intraperitoneal, intravenous)

Neurological Scoring and
Behavioral Tests

Histological Analysis:
- Infarct Volume Measurement (TTC staining)
- Immunohistochemistry for neuronal markers

Biochemical Analysis of Brain Tissue:
- Western Blot for signaling proteins
- ELISA for inflammatory markers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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